Cas no 89499-39-8 (2-Thiophenecarboxylic acid, 4-amino-5-ethyl-)

2-Thiophenecarboxylic acid, 4-amino-5-ethyl- structure
89499-39-8 structure
Product Name:2-Thiophenecarboxylic acid, 4-amino-5-ethyl-
CAS No:89499-39-8
MF:C7H9NO2S
MW:171.216860532761
CID:598737
PubChem ID:13205572
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 4-amino-5-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-amino-5-ethyl-
    • 4-amino-5-ethylthiophene-2-carboxylic acid
    • DTXSID30527614
    • 89499-39-8
    • Inchi: 1S/C7H9NO2S/c1-2-5-4(8)3-6(11-5)7(9)10/h3H,2,8H2,1H3,(H,9,10)
    • InChI Key: VKESXKVLBPEEMT-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC(=C1CC)N

Computed Properties

  • Exact Mass: 171.03539970g/mol
  • Monoisotopic Mass: 171.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 91.6Ų
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